Cas no 1356781-76-4 (2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide)

• Product Name: 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide
• CAS No: 1356781-76-4
• MF: C₁₈H₁₄N₄O₂
• MW: 318.3293633461
• CID: 5967739
• PubChem ID: 56803342
• Update Time: 2025-06-15

2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• EN300-26613268
• 1356781-76-4
• 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide

• Inchi： 1S/C18H14N4O2/c1-13-12-22(15-6-3-2-4-7-15)21-17(13)20-18(23)14(11-19)10-16-8-5-9-24-16/h2-10,12H,1H3,(H,20,21,23)/b14-10-
• InChI Key： HBFUNFMOXLCMKV-UVTDQMKNSA-N
• SMILES： O1C=CC=C1/C=C(/C#N)\C(NC1C(C)=CN(C2C=CC=CC=2)N=1)=O

Computed Properties

• Exact Mass: 318.11167570g/mol
• Monoisotopic Mass: 318.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 532
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 83.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide

Comprehensive Analysis of 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide (CAS No. 1356781-76-4)

The compound 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide (CAS No. 1356781-76-4) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a furan ring, and a pyrazole moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or antimicrobial agent, aligning with current trends in drug discovery and sustainable agriculture.

In recent years, the demand for heterocyclic compounds like 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide has surged due to their versatility in medicinal chemistry. The furan and pyrazole rings are known for their bioactivity, often contributing to the compound's ability to interact with biological targets. This aligns with the growing interest in small molecule therapeutics and precision medicine, where tailored compounds are designed for specific pathways.

The synthesis of CAS No. 1356781-76-4 involves multi-step organic reactions, including Knoevenagel condensation and amide coupling, which are widely studied in academic and industrial settings. Its molecular weight and logP values suggest moderate solubility, making it suitable for formulation studies. These properties are critical for researchers exploring drug delivery systems or crop protection agents, addressing common queries about bioavailability and environmental stability.

From an SEO perspective, keywords like "furan-pyrazole hybrid", "cyanoenamide derivatives", and "CAS 1356781-76-4 applications" are frequently searched by chemists and biotechnologists. The compound's potential role in cancer research and anti-inflammatory therapies also ties into trending topics, such as targeted drug design and green chemistry. This dual relevance enhances its visibility in scientific databases and patent literature.

Quality control of 2-cyano-3-(furan-2-yl)-N-(4-methyl-1-phenyl-1H-pyrazol-3-yl)prop-2-enamide requires advanced analytical techniques like HPLC and NMR spectroscopy, ensuring purity for preclinical studies. Regulatory guidelines emphasize the importance of impurity profiling, a hot topic in pharmaceutical compliance. This compound’s stability under varying pH and temperature conditions is another area of interest, particularly for formulators optimizing shelf life.

In conclusion, CAS No. 1356781-76-4 represents a compelling case study in modern chemical innovation. Its structural complexity and functional diversity cater to pressing needs in life sciences and material engineering. By addressing frequently asked questions about its synthesis, mechanism of action, and industrial scalability, this article bridges the gap between academic curiosity and practical application.